Cas no 100390-76-9 (4-(Pentanoylamino)benzoic Acid)

4-(Pentanoylamino)benzoic Acid Properties

Names and Identifiers

• 4-Pentanamidobenzoic acid
• 4-(Pentanoylamino)benzoic acid
• 4-(pentanoylamino)benzoic acid(SALTDATA: FREE)
• CHEMBRDG-BB 9071392
• p-pentanamidobenzoic acid
• VS-01024
• 4-(pentanoylamino)benzoic acid
• Oprea1_101455
• STK414812
• BBL002139
• ALBB-003605
• AKOS000104496
• CS-0297338
• 100390-76-9
• Z224140742
• 4-pentanamidobenzoic acid
• MFCD01365923
• DTXSID80406485
• Benzoic acid, 4-[(1-oxopentyl)amino]-
• +Expand

• MDL： MFCD01365923
• InChIKey： SBQFPXHBAJDVLV-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO3/c1-2-3-4-11(14)13-10-7-5-9(6-8-10)12(15)16/h5-8H,2-4H2,1H3,(H,13,14)(H,15,16)
• SMILES： CCCCC(=O)NC1=CC=C(C=C1)C(=O)O

Computed Properties

• Exact Mass: 221.10500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 221.10519334g/mol
• Heavy Atom Count: 16
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• LogP: 2.58650
• PSA: 66.40000

4-(Pentanoylamino)benzoic Acid Security Information

• Dangerous goods sign： Xi
• HazardClass：IRRITANT

4-(Pentanoylamino)benzoic Acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%